BENGHE Foundational & Exploratory
Check Availability & Pricing

Section 1: Core Identifiers and Physicochemical
Properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

[(2-Bromophenyl)methyl]
Compound Name:
(pentyl)amine

Cat. No.: B13261616

Get Quote

(2-Bromophenyl)methylamine, also known as 2-bromobenzylamine, is a mono-substituted
benzylamine featuring a bromine atom at the ortho position of the phenyl ring. This specific
arrangement of functional groups—a nucleophilic primary amine and a reactive aryl bromide—
makes it a highly valuable intermediate for constructing complex molecular architectures.[1] Its

core identifiers and properties are summarized below.
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Identifier Value Source(s)

CAS Number 3959-05-5 [2][3][4]

IUPAC Name (2-bromophenyl)methanamine [2][5][6]
2-Bromobenzylamine, o-

Synonyms ) [21[31[7]
Bromobenzylamine

Molecular Formula C7HsBrN [21[31[5]

Molecular Weight 186.05 g/mol [31[7]

Canonical SMILES C1=CC=C(C(=C1)CN)Br [2][5]
NOYASZMZIBFFNZ-

InChIKey [2][5]
UHFFFAOYSA-N

Physicochemical Data:

Property Value Source(s)
Clear, colorless to light yellow

Appearance o [31[5][6]
liquid

Melting Point 36 °C [31[7]

Boiling Point 118-119 °C (at 9 mmHg) [3B1[71[8]

Density ~1.481 g/cm?3 [31[7]

Refractive Index

1.5875 - 1.5930 (at 20°C)

[3](5]

Solubility

Insoluble in water. Soluble in

alcohol and ether.

(31718l

Section 2: Synthesis Methodologies: A Practical

Guide

The synthesis of (2-Bromophenyl)methylamine can be approached from several precursors.

The choice of method often depends on the availability of starting materials, scale, and desired
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purity. Below are two common, reliable protocols.

Method A: Reductive Amination of 2-
Bromobenzaldehyde

This is a highly efficient and chemoselective method that proceeds via an imine intermediate,
which is then reduced in situ. The use of an iridium catalyst with ammonium formate as both
the amine source and reductant is a modern, effective approach.[9]

Protocol: Iridium-Catalyzed Reductive Amination

Reactor Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser, add 2-bromobenzaldehyde (10.0 g, 54.0 mmol) and methanol (50 mL).

o Catalyst Addition: Add the iridium catalyst, such as [Cp*IrClz]z (pentamethylcyclopentadienyl
iridium(lll) chloride dimer), though other catalysts are cited in the literature[9].

o Amine/Reductant Source: Add ammonium formate (34.1 g, 540 mmol, 10 equivalents) to the
solution. The large excess drives the imine formation and subsequent reduction.

o Reaction: Stir the mixture at a gentle reflux (or at 37 °C as specified in related procedures)
for 15-24 hours.[9] Monitor the reaction progress by TLC or GC-MS, looking for the
disappearance of the starting aldehyde.

o Work-up (Acid-Base Extraction):

o Cool the reaction mixture to room temperature and remove the methanol under reduced
pressure.

o Add 50 mL of 1 M HCI (aq) to the residue. This step protonates the product amine,
rendering it water-soluble, while keeping non-basic impurities in the organic phase.

o Wash the acidic aqueous layer with diethyl ether (3 x 30 mL) to remove any unreacted
aldehyde or organic byproducts. Discard the organic layers.

o Cool the aqueous layer in an ice bath and slowly add 5 M NaOH (aq) until the pH is >12.
This deprotonates the amine, causing it to separate as an oll.
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o Extract the product into dichloromethane (3 x 40 mL).

« |solation: Combine the organic extracts, dry over anhydrous sodium sulfate (Na2S0a), filter,
and concentrate under reduced pressure to yield the crude (2-Bromophenyl)methylamine.
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Caption: Key Reactive Sites of (2-Bromophenyl)methylamine.
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e The Primary Amine: This group is a potent nucleophile and a weak base (pKa = 8.52). [3]It
readily undergoes N-acylation, N-alkylation, reductive amination, and amide bond formation,
making it an ideal handle for introducing the 2-bromobenzyl moiety.

e The Aryl Bromide: The C-Br bond is a classic site for transition-metal-catalyzed cross-
coupling reactions. This allows for the formation of C-C (e.g., Suzuki, Heck), C-N (Buchwald-
Hartwig), and C-O bonds, enabling the elaboration of the aromatic core.

Application in Drug Discovery: This compound is a key intermediate in the synthesis of various
biologically active molecules. For instance, it serves as a foundational piece for certain
neurotropic agents and anticancer compounds. [10][11]A common synthetic strategy involves
first protecting or reacting the amine, then performing a cross-coupling reaction at the bromide
site, followed by deprotection or further modification. This sequence leverages the differential
reactivity of the two functional groups.

Section 5: Safety, Handling, and Storage

(2-Bromophenyl)methylamine is a hazardous chemical and must be handled with appropriate
precautions.

GHS Hazard Summary: [2][12]

Pictogram GHS Code Hazard Statement

| GHSO05 | H314: Causes severe skin burns and eye damage. | | | GHSO07 | H302 + H312:
Harmful if swallowed or in contact with skin. |

Handling Protocol:

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a
lab coat, and chemical safety goggles or a face shield. [13]* Ventilation: Handle only in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.
[12][14]* First Aid:
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o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with copious
amounts of water for at least 15 minutes. Seek immediate medical attention. [12][13] * Eye
Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention. [12][13] *
Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention. [12]
[13] Storage and Stability:

+ Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place. [8]
[L4]JRecommended storage is under an inert atmosphere (e.g., argon or nitrogen) at 2—8 °C.
[3][4][7]* Sensitivities: The compound is air-sensitive. [3][7][8]Prolonged exposure to air can
lead to oxidation and degradation.

» Incompatibilities: Keep away from strong oxidizing agents. [8][12]

References

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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